Cas no 1806301-29-0 (4-(Bromomethyl)-2-hydroxybenzo[d]oxazole)

• Product Name: 4-(Bromomethyl)-2-hydroxybenzo[d]oxazole
• CAS No: 1806301-29-0
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 4819674
• Update Time: 2025-05-22

4-(Bromomethyl)-2-hydroxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-hydroxybenzo[d]oxazole

• Inchi： 1S/C8H6BrNO2/c9-4-5-2-1-3-6-7(5)10-8(11)12-6/h1-3H,4H2,(H,10,11)
• InChI Key： WYROJRNBKPZYEJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1NC(=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3

Additional information on 4-(Bromomethyl)-2-hydroxybenzo[d]oxazole

Recent Advances in the Study of 4-(Bromomethyl)-2-hydroxybenzo[d]oxazole (CAS: 1806301-29-0) in Chemical Biology and Pharmaceutical Research

4-(Bromomethyl)-2-hydroxybenzo[d]oxazole (CAS: 1806301-29-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and hydroxy functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound allow for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-(Bromomethyl)-2-hydroxybenzo[d]oxazole in the design of novel kinase inhibitors. Researchers utilized this compound as a building block to develop a series of derivatives targeting the ATP-binding site of specific kinases. The study reported promising in vitro activity against several cancer cell lines, with IC50 values in the nanomolar range. Molecular docking simulations further elucidated the binding interactions, highlighting the importance of the bromomethyl group in enhancing ligand-receptor affinity.

In addition to its applications in oncology, recent research has also explored the antimicrobial properties of 4-(Bromomethyl)-2-hydroxybenzo[d]oxazole. A 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed by electron microscopy and biochemical assays.

The synthetic versatility of 4-(Bromomethyl)-2-hydroxybenzo[d]oxazole has also been highlighted in recent methodological advancements. A 2023 report in Organic Letters described a novel, high-yield synthesis route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This method offers improved scalability and reduced environmental impact compared to traditional approaches, making it more suitable for industrial applications.

Despite these promising developments, challenges remain in the optimization of 4-(Bromomethyl)-2-hydroxybenzo[d]oxazole-based therapeutics. Recent pharmacokinetic studies have identified issues with metabolic stability and bioavailability, prompting ongoing research into prodrug strategies and formulation improvements. A 2024 review in Advanced Drug Delivery Reviews summarized these challenges and proposed potential solutions, emphasizing the need for further structure-activity relationship studies.

In conclusion, 4-(Bromomethyl)-2-hydroxybenzo[d]oxazole (CAS: 1806301-29-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity, coupled with recent synthetic advancements, position it as a valuable tool for drug discovery. Future research directions likely will focus on addressing current limitations while exploring new therapeutic applications for this versatile scaffold.